Cas no 315663-65-1 (Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 315663-65-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• MDL: MFCD08691283
• CID: 2948642
• PubChem ID: 11184119
• Update Time: 2025-05-20

Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• ethyl 4-(chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• AKOS008083511
• G38138
• CS-0243381
• Z221592478
• 869-969-2
• 315663-65-1
• EN300-26313
• Ethyl4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

• MDL： MFCD08691283
• Inchi： 1S/C11H14ClNO3/c1-4-16-11(15)10-6(2)9(7(3)13-10)8(14)5-12/h13H,4-5H2,1-3H3
• InChI Key： QQCNATJRDMZOCR-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)NC(C(=O)OCC)=C1C)=O

Computed Properties

• Exact Mass: 243.0662210Da
• Monoisotopic Mass: 243.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, with the CAS number 315663-65-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique structural properties and potential applications in drug discovery. The pyrrole ring serves as a versatile scaffold for various functional groups, making it a valuable structure in medicinal chemistry.

The chloroacetyl group attached to the pyrrole ring introduces a level of reactivity and specificity that can be exploited in synthetic processes. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of molecules. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that chlorinated acetyl groups can enhance the bioavailability of certain drugs by optimizing their absorption and distribution profiles.

The dimethyl substitution at positions 3 and 5 of the pyrrole ring further stabilizes the molecule and may influence its electronic properties. This substitution pattern is known to increase lipophilicity, which is a critical factor in drug design for improving membrane permeability. A study in *Organic Process Research & Development* explored the synthesis of similar dimethyl-substituted pyrroles, emphasizing their role as intermediates in the production of bioactive compounds.

Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate also features an ethoxycarbonyl group, which plays a crucial role in its reactivity and solubility. This group is often utilized in organic synthesis as a protecting or activating moiety. Recent advancements in asymmetric synthesis have leveraged such groups to achieve high enantioselectivity in complex molecule constructions, as reported in *Nature Chemistry*.

From an application standpoint, this compound has shown promise in various fields. In agrochemistry, it has been investigated as a potential lead for herbicides due to its ability to inhibit key enzymes involved in plant metabolism. In pharmaceutical research, it has been studied as a template for designing anti-inflammatory and anticancer agents. A groundbreaking study published in *Angewandte Chemie* revealed that analogs of this compound exhibit selective cytotoxicity against cancer cells, suggesting its potential as a chemotherapeutic agent.

Moreover, the synthesis of Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate has been optimized through green chemistry approaches. Researchers have developed catalytic methods that reduce waste generation and improve yield, aligning with current sustainability goals in chemical manufacturing. These methods were detailed in *Green Chemistry*, highlighting their environmental benefits.

In conclusion, Ethyl 4-(2-Chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS No: 315663-65-1) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemical research.